Cas no 110081-48-6 (Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, propyl ester)
110081-48-6 structure
Product Name:Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, propyl ester
CAS No:110081-48-6
MF:C11H14N4O6
MW:298.252062320709
CID:162545
PubChem ID:9588539
Update Time:2025-04-19
Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, propyl ester
- Hydantoicacid, 3-(5-nitrofurfurylideneamino)-, propyl ester (6CI)
- propyl 2-[carbamoyl-[(E)-(5-nitrofuran-2-yl)methylideneamino]amino]acetate
- Ester n-propylowy kwas N-(5-nitro-2-furfurylideno)-2-semikarbazydooctowy [Polish]
- Hydantoic acid, 3-(5-nitrofurfurylideneamino)-, propyl ester
- 110081-48-6
- BRN 0334150
- DTXSID90149139
- 4-17-00-04473 (Beilstein Handbook Reference)
- Ester n-propylowy kwas N-(5-nitro-2-furfurylideno)-2-semikarbazydooctowy
- 2-Semicarbazidoacetic acid, 1-(5-nitrofurfurylidene)-, propyl ester
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- Inchi: 1S/C11H14N4O6/c1-2-5-20-10(16)7-14(11(12)17)13-6-8-3-4-9(21-8)15(18)19/h3-4,6H,2,5,7H2,1H3,(H2,12,17)/b13-6+
- InChI Key: DWEDRYUOOYRBBB-AWNIVKPZSA-N
- SMILES: O(C(CN(C(N)=O)/N=C/C1=CC=C([N+](=O)[O-])O1)=O)CCC
Computed Properties
- Exact Mass: 298.09142
- Monoisotopic Mass: 298.091334
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144
- XLogP3: 1.2
Experimental Properties
- Density: 1.45
- Boiling Point: 454.6°Cat760mmHg
- Flash Point: 228.8°C
- Refractive Index: 1.592
- PSA: 141.27
- LogP: 1.89260
Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, propyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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